N-(5-chloro-2-methoxyphenyl)-4-(thiazol-2-yloxy)benzamide
Description
N-(5-chloro-2-methoxyphenyl)-4-(thiazol-2-yloxy)benzamide, also known as CTB, is a small molecule compound used in scientific research. It is a potent inhibitor of a specific protein, making it a valuable tool in studying the role of this protein in various biological processes. In
Scientific Research Applications
Antimicrobial Activity
Research indicates the synthesis of thiazole derivatives, including compounds structurally related to N-(5-chloro-2-methoxyphenyl)-4-(thiazol-2-yloxy)benzamide, showcasing potent antimicrobial properties. For instance, the synthesis of 2-phenylamino-thiazole derivatives has demonstrated significant antimicrobial activity against various bacterial and fungal strains, outperforming some reference drugs in effectiveness against pathogenic strains (Bikobo et al., 2017). Such studies underscore the potential of N-(5-chloro-2-methoxyphenyl)-4-(thiazol-2-yloxy)benzamide derivatives in developing new antimicrobial agents.
Anticancer Evaluation
The compound's relevance extends to anticancer research, where derivatives have been synthesized and evaluated for their efficacy against cancer cell lines. For example, the synthesis and anticancer evaluation of specific thiazol-4-yl and oxadiazole derivatives have shown moderate to excellent activity against various cancer cell lines, highlighting the promise of these compounds in cancer therapy (Salahuddin et al., 2014). This research direction is crucial for discovering new therapeutic agents.
Nematocidal Activity
Additionally, novel 1,2,4-oxadiazole derivatives with a thiazole amide moiety have been synthesized, displaying notable nematocidal activity. Compounds within this chemical framework have shown efficacy against the Bursaphelenchus xylophilus, suggesting potential applications in agriculture for controlling nematode infestations (Liu et al., 2022).
Alzheimer's Disease Treatment
Research into derivatives of N-(5-chloro-2-methoxyphenyl)-4-(thiazol-2-yloxy)benzamide has also ventured into neurodegenerative disease treatment. A study on 5-aroylindoles as selective histone deacetylase 6 inhibitors demonstrated amelioration of Alzheimer's disease phenotypes, indicating potential therapeutic applications for related compounds in treating neurodegenerative conditions (Lee et al., 2018).
properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-4-(1,3-thiazol-2-yloxy)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2O3S/c1-22-15-7-4-12(18)10-14(15)20-16(21)11-2-5-13(6-3-11)23-17-19-8-9-24-17/h2-10H,1H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVFCQORBIUQMMG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=C(C=C2)OC3=NC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-chloro-2-methoxyphenyl)-4-(thiazol-2-yloxy)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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